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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on enhancing the rainfastness of Topogard herbicide on weed

foliage. The information is presented in a question-and-answer format to directly address

potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Topogard and what are its active ingredients?

Topogard is a selective, post-emergent herbicide used to control annual broadleaf weeds in

crops like peas and potatoes.[1][2] It is formulated as a suspension concentrate containing 350

g/litre of terbutryn and 150 g/litre of terbuthylazine.[1][2][3][4]

Q2: What does "rainfastness" mean in the context of herbicides?

Rainfastness is the ability of a herbicide to resist being washed off by rain after it has been

applied to a plant's foliage.[5][6] The rain-free period is the minimum time required between

application and rainfall for the herbicide to be adequately absorbed and effective.[7][8]

Q3: What is the recommended rain-free period for Topogard?

The product label for Topogard recommends allowing 2-3 days for drying after rain before

application, but it does not specify a rain-free period after application.[1] Generally, for post-

emergence herbicides, a rain-free period of 4 to 6 hours is recommended to ensure proper
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absorption.[9] However, this can vary based on environmental conditions and the specific

herbicide formulation.[7][8]

Q4: How can I enhance the rainfastness of Topogard?

The rainfastness of herbicides can be improved by adding adjuvants to the spray tank.[10][11]

[12] Adjuvants are substances that can improve the activity and application characteristics of a

herbicide.[10] Activator adjuvants, in particular, can increase herbicide absorption, leading to

better rainfastness.[10][12]

Q5: What types of adjuvants are suitable for improving rainfastness?

Several types of activator adjuvants can enhance herbicide performance and rainfastness:[10]

[12]

Surfactants (Spreader-Stickers): These reduce the surface tension of spray droplets,

allowing them to spread more evenly over the leaf surface and adhere better.[10][13]

Oil Concentrates: These include crop oil concentrates (COC) and methylated seed oils

(MSO), which can improve the penetration of the herbicide into the leaf cuticle.[10][12]

Silicone-Based Adjuvants: These are known as "super-spreaders" and can significantly

increase the rate of herbicide uptake, reducing the required rain-free period.[14]

It is crucial to select an adjuvant that is compatible with Topogard's suspension concentrate

formulation. Always consult the herbicide and adjuvant labels for compatibility and

recommended use rates.[12]

Troubleshooting Guides
Issue: Rainfall occurred shortly after Topogard application.

1. Determine the Time Interval: Note the time between Topogard application and the start of

the rainfall.

2. Assess Rainfall Intensity and Duration: A light, brief shower is less likely to wash off the

herbicide than a heavy, prolonged downpour.
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3. Observe Weed Control Efficacy: Monitor the treated weeds over the next 7-14 days. If weed

control is less than expected, the rainfall may have reduced the herbicide's effectiveness.

4. Consider Re-application: If weed control is unsatisfactory, a second application may be

necessary. Before re-applying, ensure the weeds are not stressed and that the crop is within

the recommended growth stage for application.[1]

5. Future Prevention: For future applications, consider the following to mitigate the risk of rain

wash-off:

Weather Forecasting: Apply Topogard when there is a low probability of rain for at least 4-6
hours.[9]
Use of Adjuvants: Incorporate a suitable adjuvant, such as a spreader-sticker or a silicone-
based surfactant, to improve adhesion and absorption.[10][14]

Data on Adjuvant Effects on Herbicide Rainfastness
While specific quantitative data for Topogard is not readily available in public literature, the

following tables summarize the effects of adjuvants on the rainfastness of other herbicides,

which can serve as a general guide.

Table 1: Effect of Adjuvant on Clodinafop Efficacy and Rainfastness on Oats[11]

Treatment
No Rain (% Weight
Reduction)

Rain after 5 min (%
Weight Reduction)

Rain after 1 hour
(% Weight
Reduction)

Clodinafop alone 42 14 19

Clodinafop + DC Trate

(Adjuvant)
70 52 57

This data illustrates a significant improvement in both efficacy and rainfastness with the

addition of an adjuvant.

Table 2: General Rain-Free Periods for Various Post-Emergence Herbicides[15]
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Herbicide Rain-Free Period (hours)

2,4-D Amine 6–8

2,4-D Ester 1

Glyphosate (many formulations) 1-6

Glufosinate (Liberty) 4

Atrazine 1–2

This table provides a general reference for the rainfastness of different herbicides. The specific

rain-free period for Topogard may vary.

Experimental Protocols
Protocol: Evaluating the Effect of Adjuvants on Topogard Rainfastness

This protocol outlines a general procedure to assess the impact of adjuvants on Topogard's

rainfastness using a rainfall simulator.

1. Plant Material:

Grow the target weed species (e.g., common lambsquarters, velvetleaf) in pots under
controlled greenhouse conditions until they reach the 2-4 true leaf stage.[1]

2. Herbicide and Adjuvant Preparation:

Prepare a stock solution of Topogard at the recommended application rate.[1]
Prepare separate spray solutions of Topogard mixed with different candidate adjuvants at
their recommended rates. Include a control with Topogard alone and an untreated control.

3. Herbicide Application:

Use a calibrated laboratory sprayer to apply the herbicide solutions evenly to the weed
foliage.

4. Simulated Rainfall:
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At predetermined intervals after herbicide application (e.g., 30, 60, 120, and 240 minutes),
place the treated plants in a rainfall simulator.[6][16]
Apply a consistent amount and intensity of simulated rain (e.g., 10 mm/hour for 30 minutes).
[17][18]
Include a set of treated plants that do not receive simulated rainfall as a positive control.

5. Efficacy Assessment:

After 14-21 days, visually assess weed control using a rating scale (e.g., 0% = no control,
100% = complete death).
Alternatively, harvest the above-ground biomass of the weeds, dry it, and weigh it to quantify
the reduction in growth compared to the untreated control.

6. Data Analysis:

Analyze the data to determine the effect of each adjuvant and rainfall timing on the efficacy
of Topogard.
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Caption: Workflow for evaluating Topogard rainfastness.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/publication/391719849_Effect_of_rainfastness_of_the_mixture_of_dicamba_glyphosate_herbicides_on_different_weed_species
https://www.researchgate.net/publication/390787284_Rainfastness_of_a_24-D_glyphosate_mixture_on_various_weed_speciesRainfastness_of_a_24-D_Plus_Glyphosate_Mixture_on_Various_Weed_Species/download
https://awsjournal.org/article/rainfastness-and-glyphosate-and-sulfosate-efficacy-using-different-formulations/
https://awsjournal.org/article/influence-of-rain-on-the-efficacy-of-glyphosate-in-mixture-with-adjuvants-in-weed-desiccation/
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.benchchem.com/product/b1222600?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Topogard Rainfastness

Adjuvants
(Surfactants, Oils)

Improves

Herbicide Formulation
(Suspension Concentrate)

Influences

Weed Species
(Leaf Surface, Growth Stage)

Affects

Environmental Conditions
(Temp, Humidity, Rain Intensity)

Impacts

Application Parameters
(Droplet Size, Volume)

Affects

Click to download full resolution via product page

Caption: Key factors influencing Topogard rainfastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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